Cas no 1261903-18-7 (5-(3-Hydroxyphenyl)-2-methoxyphenol)

• Product Name: 5-(3-Hydroxyphenyl)-2-methoxyphenol
• CAS No: 1261903-18-7
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD18314965
• CID: 2762388
• PubChem ID: 53220712
• Update Time: 2025-05-24

5-(3-Hydroxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261903-18-7
• 4-Methoxy[1,1'-biphenyl]-3,3'-diol
• MFCD18314965
• DTXSID60685418
• 5-(3-Hydroxyphenyl)-2-methoxyphenol, 95%
• 5-(3-HYDROXYPHENYL)-2-METHOXYPHENOL
• 5-(3-Hydroxyphenyl)-2-methoxyphenol

• MDL： MFCD18314965
• Inchi： 1S/C13H12O3/c1-16-13-6-5-10(8-12(13)15)9-3-2-4-11(14)7-9/h2-8,14-15H,1H3
• InChI Key： HVXFQXVHDUFFOB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 216.078644241Da
• Monoisotopic Mass: 216.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Hydroxyphenyl)-2-methoxyphenol

Professional Introduction to Compound with CAS No 1261903-18-7 and Product Name 5-(3-Hydroxyphenyl)-2-methoxyphenol

The compound with the CAS number 1261903-18-7 and the product name 5-(3-Hydroxyphenyl)-2-methoxyphenol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biological and therapeutic contexts. The molecular structure of 5-(3-Hydroxyphenyl)-2-methoxyphenol consists of a phenolic ring system, which is a common motif in many bioactive molecules. This particular arrangement of hydroxyl and methoxy substituents contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in phenolic compounds due to their diverse biological activities. The presence of both hydroxyl and methoxy groups in 5-(3-Hydroxyphenyl)-2-methoxyphenol suggests that it may exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects. These characteristics are particularly relevant in the context of developing novel therapeutic agents. The compound's ability to interact with various biological targets makes it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 5-(3-Hydroxyphenyl)-2-methoxyphenol is its potential as a scaffold for designing new drugs. The phenolic core of this compound can be modified in numerous ways to enhance its pharmacological properties. For instance, researchers have been exploring the use of such compounds in the development of treatments for neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. Additionally, the compound's structural features make it a suitable candidate for investigating mechanisms of action related to neuroprotection and inflammation.

Recent studies have highlighted the importance of 5-(3-Hydroxyphenyl)-2-methoxyphenol in the context of oxidative stress and cellular protection. Oxidative stress is a key factor in many diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. The antioxidant properties of this compound have been demonstrated in various in vitro and in vivo models, suggesting that it could play a role in mitigating oxidative damage. Furthermore, its ability to modulate signaling pathways involved in inflammation has opened up new avenues for therapeutic intervention.

The synthesis and characterization of 5-(3-Hydroxyphenyl)-2-methoxyphenol have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the production process while maintaining high purity standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the structural integrity of the compound. These methods ensure that researchers can accurately assess the compound's properties and potential applications.

In addition to its biological significance, 5-(3-Hydroxyphenyl)-2-methoxyphenol has shown promise in material science applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, researchers have been exploring its use in creating advanced polymers and coatings that exhibit enhanced durability and functionality. The compound's ability to form stable complexes with other materials also makes it valuable for developing novel nanomaterials.

The future prospects for 5-(3-Hydroxyphenyl)-2-methoxyphenol are vast and multifaceted. As our understanding of its chemical behavior continues to grow, so too will its potential applications across various industries. Whether used as a therapeutic agent or as a building block for new materials, this compound represents a cornerstone of modern chemical research. Its versatility and efficacy make it an indispensable tool for scientists working at the forefront of innovation.

In conclusion, 5-(3-Hydroxyphenyl)-2-methoxyphenol, with its CAS number 1261903-18-7, stands out as a remarkable compound with significant implications for both pharmaceuticals and materials science. Its unique structural features and diverse biological activities position it as a key player in ongoing research efforts aimed at addressing some of today's most pressing challenges. As scientists continue to unravel its mysteries, we can expect even more groundbreaking discoveries that will further solidify its importance in the scientific community.